Cas no 1156914-62-3 (2-(1H-pyrazol-1-yl)-5-(trifluoromethyl)pyridine)

• Product Name: 2-(1H-pyrazol-1-yl)-5-(trifluoromethyl)pyridine
• CAS No: 1156914-62-3
• MF: C₉H₆F₃N₃
• MW: 213.159251689911
• CID: 4573774
• Update Time: 2025-11-06

2-(1H-pyrazol-1-yl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Pyrazol-1-yl)-5-(trifluoromethyl)pyridine
• Pyridine, 2-(1H-pyrazol-1-yl)-5-(trifluoromethyl)-
• 2-(1H-pyrazol-1-yl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C9H6F3N3/c10-9(11,12)7-2-3-8(13-6-7)15-5-1-4-14-15/h1-6H
• InChI Key： CSMJMKMKDZKFQA-UHFFFAOYSA-N
• SMILES： C1(N2C=CC=N2)=NC=C(C(F)(F)F)C=C1

Additional information on 2-(1H-pyrazol-1-yl)-5-(trifluoromethyl)pyridine

Introduction to 2-(1H-pyrazol-1-yl)-5-(trifluoromethyl)pyridine (CAS No. 1156914-62-3)

2-(1H-pyrazol-1-yl)-5-(trifluoromethyl)pyridine (CAS No. 1156914-62-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as TFMP, is characterized by its unique structural features, including a pyridine ring substituted with a trifluoromethyl group and a pyrazole ring. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The synthesis of 2-(1H-pyrazol-1-yl)-5-(trifluoromethyl)pyridine has been extensively studied, with various methods reported in the literature. One common approach involves the reaction of 5-bromo-2-chloropyridine with 1H-pyrazole in the presence of a palladium catalyst and a base, followed by a trifluoromethylation step. This method provides high yields and good purity, making it suitable for large-scale production.

In terms of its physical and chemical properties, 2-(1H-pyrazol-1-yl)-5-(trifluoromethyl)pyridine is a solid at room temperature with a melting point of approximately 80°C. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). The compound's stability under various conditions has been well-documented, making it suitable for long-term storage and use in laboratory settings.

The biological activities of 2-(1H-pyrazol-1-yl)-5-(trifluoromethyl)pyridine have been the subject of numerous studies. One of its most notable applications is as an inhibitor of specific enzymes involved in various biological pathways. For instance, it has been shown to inhibit the activity of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. This property makes it a promising candidate for the development of anticancer drugs.

Recent research has also highlighted the potential of 2-(1H-pyrazol-1-yl)-5-(trifluoromethyl)pyridine as an anti-inflammatory agent. Studies have demonstrated its ability to reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound could be useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its therapeutic potential, 2-(1H-pyrazol-1-yl)-5-(trifluoromethyl)pyridine has been explored for its use in chemical biology research. Its ability to selectively modulate specific protein targets makes it a valuable tool for understanding complex biological processes at the molecular level. For example, it has been used to study the role of CDKs in cell cycle regulation and to identify novel therapeutic targets for cancer treatment.

The safety profile of 2-(1H-pyrazol-1-yl)-5-(trifluoromethyl)pyridine has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in humans.

In conclusion, 2-(1H-pyrazol-1-yl)-5-(trifluoromethyl)pyridine (CAS No. 1156914-62-3) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in the field.